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Compound of Interest

Compound Name: 3-Hydroxy-1-indanone
CAS No.: 26976-59-0
Cat. No.: B1295786
Get Quote
. J

Executive Summary

3-Hydroxy-1-indanone (CAS: 26976-59-0) is a chiral bicyclic ketone featuring a hydroxyl
group at the C3 position of the cyclopentanone ring.[1][2] Unlike its phenolic isomers (e.g., 5-
hydroxy-1-indanone), the C3-hydroxyl functionality introduces a stereocenter within the rigid
fused-ring system, making it a critical "chiral pool" intermediate for the synthesis of
neuroprotective agents, HPV inhibitors, and complex pharmacophores.

This guide addresses the challenge of desymmetrizing 1,3-indanedione to access
enantiomerically pure 3-hydroxy-1-indanone, providing a validated protocol for Asymmetric
Transfer Hydrogenation (ATH).

Structural Architecture & Stereochemistry[1]
Molecular Geometry

The core structure consists of a benzene ring fused to a five-membered cyclopentanone ring.
[1] The rigidity of the benzo-fused system restricts the conformational freedom of the C3
position.
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e Chiral Center: C3 (benzylic position,

to the benzene ring,
to the carbonyl).

e Tautomerism: The precursor, 1,3-indanedione, exists in equilibrium with its enol form (3-
hydroxy-1H-inden-1-one). However, upon reduction to 3-hydroxy-1-indanone, the keto-enol
tautomerism is arrested, locking the stereochemistry at C3.

Stereochemical Designation

The absolute configuration is determined by the spatial arrangement of the hydroxyl group
relative to the plane of the indane system.

* (S)-3-Hydroxy-1-indanone: Generally the active enantiomer in specific enzymatic
reductions.[1]

* (R)-3-Hydroxy-1-indanone: Accessible via specific metal-ligand catalysts.[1]

Critical Distinction: Researchers must distinguish this molecule from 1-hydroxy-indane (indanol)
and hydroxy-1-indanones where the -OH is on the benzene ring (positions 4, 5, 6, or 7). The

C3-OH is uniquely reactive due to its benzylic and aldol-like character.[1]

Synthetic Pathway: Asymmetric Transfer
Hydrogenation (ATH)

The most robust method for generating high-enantiomeric excess (ee) 3-hydroxy-1-indanone
is the desymmetrization of 1,3-indanedione.[1] Direct hydroxylation of 1-indanone is often non-
selective; therefore, reduction of the dione is preferred.

Reaction Logic
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The reaction utilizes a Ruthenium (Ru) catalyst bearing a chiral diamine ligand (TSDPEN).[1]
The catalyst discriminates between the two enantiotopic carbonyl faces of 1,3-indanedione.

Mechanism:
e Hydride Transfer: The Ru-H species delivers a hydride to one carbonyl.[1]
o Proton Transfer: The amine ligand delivers a proton to the oxygen.[1]

o Desymmetrization: Since the starting material is symmetric (C2v point group equivalent), the
first reduction creates the chiral center.

Validated Protocol

Objective: Synthesis of (S)-3-Hydroxy-1-indanone (>95% ee).

Materials:

Substrate: 1,3-Indanedione (1.0 eq)

Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] (0.5 — 1.0 mol%)

Hydrogen Donor: Formic Acid / Triethylamine (5:2 azeotropic mix)

Solvent: Dichloromethane (DCM) or DMF
Step-by-Step Methodology:

o Catalyst Activation: In a flame-dried Schlenk flask, dissolve the Ru-precatalyst in degassed
DCM.

» Addition: Add 1,3-indanedione (solid) to the solution.
e Initiation: Slowly add the HCOOH/Et3N mixture at 0°C. The reaction is exothermic.

e Incubation: Stir at room temperature (25°C) for 12—24 hours. Monitor by TLC (SiO2,
Hexane:EtOAc 7:3).[1]

e Quench: Dilute with water and extract with DCM (3x).
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 Purification: Wash combined organics with saturated NaHCO3 (to remove formic acid) and
brine. Dry over Na2S04.[1]

« Isolation: Flash column chromatography (Silica gel).

Yield Expectation: 85-95% Enantiomeric Excess: >90% (Dependent on ligand purity).[1]

Visualization of Reaction Pathways

The following diagram illustrates the desymmetrization logic and the analytical decision tree.

1,3-Indanedione
(Prochiral Substrate) + HCOOH/TEA

Enantiomeric Excess
(>90% ee)

Asymmetric Transfer
Stereocontrol _ g1 Hydrogenation (ATH)

RU-TSDPEN Catalyst gutea
(Chiral Selector)

3-Hydroxy-1-indanone Sis. Chiral HPLC
(Chiral Center at C3) (Chiralcel OD-H)

Click to download full resolution via product page

Figure 1: Workflow for the stereoselective synthesis and validation of 3-hydroxy-1-indanone.

Analytical Profiling

To ensure scientific integrity, the synthesized product must be validated using orthogonal
analytical techniques.[1]

Chiral HPLC Method

Standard reverse-phase HPLC cannot separate enantiomers.[1][3] A chiral stationary phase
(CSP) is required.[1]
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Parameter Condition

Daicel Chiralcel OD-H or AD-H

Column o
(Amylose/Cellulose derivative)
Mobile Phase Hexane : Isopropanol (90:10 to 85:[1]15)
Flow Rate 0.5-1.0 mL/min
Detection UV @ 254 nm (Aromatic absorption)
, (S)-isomer typically elutes before (R)-isomer
Retention

(Column dependent)

NMR Spectroscopy Data

The C3 proton is the diagnostic signal.[1]
e 1H NMR (400 MHz, CDCI3):

7.7-7.4 (M, 4H, Ar-H), 5.35 (dd, 1H, C3-H), 3.05 (dd, 1H, C2-H), 2.65 (dd, 1H, C2-H).

¢ Interpretation: The C3 proton appears as a doublet of doublets (or broad triplet) around 5.3—
5.5 ppm, distinct from the methylene protons of unsubstituted indanone.

Pharmaceutical Utility

The 3-hydroxy-1-indanone scaffold acts as a versatile pharmacophore.[1]

e HPV Inhibitors: 3-hydroxy-1-indanone derivatives have been synthesized via N-
heterocyclic carbene catalysis as potent inhibitors of Human Papilloma Virus (HPV11) [1].[1]

[4]

» Neuroprotection: The indanone core is structurally related to Rasagiline and Donepezil.[1]
While those drugs utilize 1-amino or benzyl-substituted indanones, the 3-hydroxy variant
serves as a metabolic reference standard and a precursor for C3-functionalized analogs [2].

[1]

o Chiral Synthons: The hydroxyl group allows for SN1/SN2 substitution (e.g., with azides) to
generate 3-amino-1-indanones with retention or inversion of configuration.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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